Cas no 1508547-91-8 (8-(3-Ethoxyphenyl)-1,4-dioxaspiro[4.5]decan-8-ol)

• Product Name: 8-(3-Ethoxyphenyl)-1,4-dioxaspiro[4.5]decan-8-ol
• CAS No: 1508547-91-8
• MF: C₁₆H₂₂O₄
• MW: 278.343485355377
• CID: 6793346
• PubChem ID: 80285770
• Update Time: 2025-06-08

8-(3-Ethoxyphenyl)-1,4-dioxaspiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• 8-(3-Ethoxyphenyl)-1,4-dioxaspiro[4.5]decan-8-ol
• AKOS018848270
• 1508547-91-8
• MFCD26743336

• Inchi： 1S/C16H22O4/c1-2-18-14-5-3-4-13(12-14)15(17)6-8-16(9-7-15)19-10-11-20-16/h3-5,12,17H,2,6-11H2,1H3
• InChI Key： ZEAXZVYKPFEQAH-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC(C1C=CC=C(C=1)OCC)(CC2)O

Computed Properties

• Exact Mass: 278.15180918g/mol
• Monoisotopic Mass: 278.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47.9Ų

Additional information on 8-(3-Ethoxyphenyl)-1,4-dioxaspiro[4.5]decan-8-ol

Professional Introduction to Compound with CAS No. 1508547-91-8 and Product Name: 8-(3-Ethoxyphenyl)-1,4-dioxaspiro[4.5]decan-8-ol

The compound identified by the CAS number 1508547-91-8 and the product name 8-(3-Ethoxyphenyl)-1,4-dioxaspiro[4.5]decan-8-ol represents a significant advancement in the field of chemical biology and pharmaceutical research. This spirocyclic dioxane derivative has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of an ethoxyphenyl group and a spirocyclic core suggests a high degree of molecular complexity, which may contribute to its distinct pharmacological properties.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery, particularly due to their ability to exhibit enhanced binding affinity and selectivity towards biological targets. The spiro[4.5]decan-8-ol moiety in this compound is particularly noteworthy, as it introduces a rigid framework that can stabilize specific conformational states essential for receptor interaction. This structural motif has been increasingly explored in the development of novel therapeutic agents, where its three-dimensional architecture plays a crucial role in modulating biological activity.

The 3-Ethoxyphenyl substituent further enhances the compound's pharmacological profile by introducing electronic and steric effects that can influence its interactions with biological macromolecules. Ethoxyphenyl derivatives are well-documented for their role in various pharmacological pathways, including modulation of neurotransmitter systems and inhibition of inflammatory responses. The combination of these structural elements in 8-(3-Ethoxyphenyl)-1,4-dioxaspiro[4.5]decan-8-ol positions it as a promising candidate for further investigation in the context of central nervous system (CNS) disorders and other therapeutic areas.

In the realm of medicinal chemistry, the synthesis of complex heterocyclic compounds like 1,4-dioxaspiro[4.5]decan-8-ol remains a challenging yet rewarding endeavor. The spirocyclic core necessitates precise synthetic methodologies to ensure regioselectivity and functional group compatibility. Advances in organic synthesis, particularly those involving transition metal-catalyzed reactions and asymmetric catalysis, have significantly improved the accessibility of such intricate molecular architectures. These advancements have enabled researchers to explore novel derivatives with tailored pharmacological properties.

Recent research has demonstrated that spirocyclic dioxanes exhibit intriguing biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The structural framework of 8-(3-Ethoxyphenyl)-1,4-dioxaspiro[4.5]decan-8-ol is particularly well-suited for interacting with enzymes and receptors involved in these pathways. For instance, the rigid spirocyclic core can mimic natural substrates or modulate enzyme active sites, leading to potent biological effects. This has prompted investigations into its potential as a scaffold for drug development against conditions such as pain syndromes and neurodegenerative diseases.

The ethoxyphenyl group also contributes to the compound's pharmacological versatility by enabling diverse functionalization strategies. This allows for the introduction of additional substituents that can fine-tune pharmacokinetic properties or enhance target specificity. Such modifications are critical in optimizing drug candidates for clinical translation, where factors such as solubility, bioavailability, and metabolic stability play pivotal roles.

From a computational chemistry perspective, the molecular modeling of 8-(3-Ethoxyphenyl)-1,4-dioxaspiro[4.5]decan-8-ol has provided valuable insights into its binding interactions with biological targets. High-resolution structures derived from X-ray crystallography or NMR spectroscopy have been instrumental in elucidating how this compound interacts with proteins and nucleic acids at the atomic level. These structural insights have guided the design of next-generation derivatives with improved pharmacological profiles.

The growing interest in spirocyclic compounds underscores their potential as privileged scaffolds in drug discovery. The unique combination of structural rigidity and functional diversity offered by molecules like 8-(3-Ethoxyphenyl)-1,4-dioxaspiro[4.5]decan-8-ol makes them attractive for developing innovative therapeutics. As research continues to uncover new biological functions and synthetic strategies, compounds belonging to this class are expected to play an increasingly significant role in addressing unmet medical needs.

In conclusion, the compound identified by CAS number 1508547-91-8 represents a compelling example of how structural complexity can be leveraged to develop novel pharmacological entities. The interplay between the spirocyclic dioxane core and the 3-Ethoxyphenyl substituent creates a molecular entity with unique properties that are well-suited for therapeutic applications. Further exploration of this compound and its derivatives will undoubtedly contribute valuable insights into drug design principles and open new avenues for treating various diseases.